![molecular formula C10H11NO B1604500 5,7-Dimethylindolin-2-one CAS No. 729598-50-9](/img/structure/B1604500.png)
5,7-Dimethylindolin-2-one
Overview
Description
5,7-Dimethylindolin-2-one is a chemical compound with the CAS Number 729598-50-9 . It has a molecular weight of 161.2 and its IUPAC name is 5,7-dimethyl-1,3-dihydro-2H-indol-2-one .
Molecular Structure Analysis
The molecular structure of 5,7-Dimethylindolin-2-one is represented by the linear formula C10H11NO . The InChI code is 1S/C10H11NO/c1-6-3-7(2)10-8(4-6)5-9(12)11-10/h3-5,11-12H,1-2H3 .Physical And Chemical Properties Analysis
5,7-Dimethylindolin-2-one is a solid at room temperature . It has a melting point of 153°C . The compound is stored in a dry, sealed environment at room temperature .Safety and Hazards
The safety information for 5,7-Dimethylindolin-2-one indicates that it has the GHS07 pictogram, with the signal word "Warning" . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
The primary targets of 5,7-Dimethylindolin-2-one are currently unknown. The compound is a derivative of indole, a heterocyclic compound that is found in many bioactive molecules . Indole derivatives have been found to bind with high affinity to multiple receptors, which can be helpful in developing new therapeutics . .
Mode of Action
Indole derivatives, in general, are known to interact with their targets in a variety of ways, including inhibiting or activating enzymatic activity, modulating receptor signaling, and affecting gene expression .
Biochemical Pathways
The biochemical pathways affected by 5,7-Dimethylindolin-2-one are currently unknown. Indole derivatives have been found to affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .
Result of Action
Indole derivatives have been found to have a wide range of biological activities, suggesting that they could have diverse molecular and cellular effects .
properties
IUPAC Name |
5,7-dimethyl-1,3-dihydroindol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-6-3-7(2)10-8(4-6)5-9(12)11-10/h3-4H,5H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGSRSTGKSSROFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)CC(=O)N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60649959 | |
Record name | 5,7-Dimethyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dimethylindolin-2-one | |
CAS RN |
729598-50-9 | |
Record name | 5,7-Dimethyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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